Cas no 1904606-69-4 ((2E)-5-cyclopentylpent-2-enoic acid)

• Product Name: (2E)-5-cyclopentylpent-2-enoic acid
• CAS No: 1904606-69-4
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6239783
• PubChem ID: 117544803
• Update Time: 2025-06-10

(2E)-5-cyclopentylpent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-5-cyclopentylpent-2-enoic acid
• 1904606-69-4
• EN300-1457126
• EN300-1819623
• 5-cyclopentylpent-2-enoic acid
• SCHEMBL16831047

• Inchi： 1S/C10H16O2/c11-10(12)8-4-3-7-9-5-1-2-6-9/h4,8-9H,1-3,5-7H2,(H,11,12)/b8-4+
• InChI Key： AMAPPTKWVHWLQI-XBXARRHUSA-N
• SMILES： OC(/C=C/CCC1CCCC1)=O

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Additional information on (2E)-5-cyclopentylpent-2-enoic acid

(2E)-5-cyclopentylpent-2-enoic acid (CAS No. 1904606-69-4): An Emerging Compound in Medicinal Chemistry

(2E)-5-cyclopentylpent-2-enoic acid (CAS No. 1904606-69-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclopentyl and pentenoic acid moieties, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of (2E)-5-cyclopentylpent-2-enoic acid consists of a five-membered cyclopentyl ring attached to a conjugated double bond in the pentenoic acid chain. This structure confers the compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its biological activity. Recent studies have highlighted the importance of these structural elements in modulating various biological pathways and interactions.

In the context of medicinal chemistry, (2E)-5-cyclopentylpent-2-enoic acid has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are implicated in various inflammatory diseases, including arthritis and inflammatory bowel disease (IBD).

Furthermore, (2E)-5-cyclopentylpent-2-enoic acid has demonstrated promising antioxidant activity. Oxidative stress is a major contributor to cellular damage and is associated with numerous diseases, including neurodegenerative disorders and cardiovascular diseases. The antioxidant properties of this compound may help mitigate oxidative stress by scavenging free radicals and enhancing the body's natural antioxidant defenses.

Another area of research focuses on the anti-cancer potential of (2E)-5-cyclopentylpent-2-enoic acid. Preliminary studies have indicated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but may involve the modulation of signaling pathways that regulate cell survival and proliferation.

The pharmacokinetic properties of (2E)-5-cyclopentylpent-2-enoic acid are also an important aspect of its evaluation as a potential therapeutic agent. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in vivo. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

In addition to its therapeutic applications, (2E)-5-cyclopentylpent-2-enoic acid has been explored for its use in chemical biology research. Its ability to modulate specific biological targets makes it a valuable tool for understanding complex biological processes at the molecular level. For instance, it has been used to study the role of certain enzymes and receptors in signal transduction pathways.

The synthesis of (2E)-5-cyclopentylpent-2-enoic acid has been optimized using various methodologies to improve yield and purity. One common approach involves the aldol condensation reaction followed by selective hydrogenation steps to introduce the desired functional groups. These synthetic routes are not only efficient but also scalable, making it feasible to produce large quantities of the compound for both research and commercial purposes.

Recent advancements in analytical techniques have further enhanced our understanding of (2E)-5-cyclopentylpent-2-enoic acid. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) are routinely used to characterize the compound's purity and identify any impurities or degradation products. These techniques are crucial for ensuring the quality and consistency of the compound in both laboratory settings and industrial applications.

In conclusion, (2E)-5-cyclopentylpent-2-enoic acid (CAS No. 1904606-69-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an attractive candidate for further investigation in medicinal chemistry and drug development. As research continues to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing novel therapeutic strategies.